Tridecanol (mixed branch isomer)

• CAS No.: 26248-42-0
• Product Name: Tridecanol (mixed branch isomer)
• Molecular Formula: CH3(CH2)11CH2OH; C13H28O; C13H28O
• Molecular Weight: 200.36 g/mol
• IUPAC Name: tridecan-1-ol
• Standard InChI: InChI=1S/C13H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h14H,2-13H2,1H3
• Standard InChIKey: XFRVVPUIAFSTFO-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCO
• Canonical SMILES: CCCCCCCCCCCCCO
• Boiling Point: 525 °F at 760 mm Hg (USCG, 1999); 152 °C at 14 mm Hg; 274 °C
• Colorform: WATER WHITE LIQ; Crystals from alcohol
• Density: 0.846 at 68 °F (USCG, 1999); 0.8223 at 31 °C/4 °C; Relative density (water = 1): 0.8
• Flash Point: 250 °F (USCG, 1999); 250 °F (121 °C) (Open cup); 121 °C o.c. (mixed isomers)
• Melting Point: 32.5 °C; 30-32 °C
• Physical Description: Tridecanol is an oily liquid; colorless; mild, pleasant odor. Floats on water. (USCG, 1999); Liquid; Solid; COLOURLESS OILY LIQUID OR CRYSTALS.
• Description: 1-Tridecanol is a long-chain fatty alcohol.; , also known as tridecyl alcohol or 1-tridecanol, belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. has a musty taste. has been linked to the inborn metabolic disorders including celiac disease.; Tridecanol is an oily liquid; colorless; mild, pleasant odor. Floats on water. (USCG, 1999)
• Related CAS: 22758-82-3 (tri-aluminum salt)
• Solubility: Sol in ethanol, ether; In water, 1.4 mg/L at 25 °C (est); Solubility in water, g/100ml at 20 °C: 0.01 (very poor)
• Synonyms: 1-tridecanol; 1-tridecanol, trialuminum salt; 1-tridecyl alcohol; n-tridecanol
• Vapor Density: 6.9 (Air = 1); Relative vapor density (air = 1): 6.9
• Vapor Pressure: 3.62 mm Hg at 260 °F (USCG, 1999); 4.36e-04 mmHg; 4.36X10-4 mm Hg at 25 °C
• PubChem Compound: 8207
• Last Modified: Nov 11 2021